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Compound of Interest

Compound Name: 1-(3-Methylphenyl)-2-thiourea

Cat. No.: B1269953 Get Quote

Application Notes: Synthesis of 1-(3-
Methylphenyl)-2-thiourea
Introduction

1-(3-Methylphenyl)-2-thiourea, also known as m-Tolylthiourea, is an organic compound

belonging to the thiourea class. Thioureas are organosulfur compounds structurally similar to

ureas, with the oxygen atom replaced by a sulfur atom.[1] These compounds and their

derivatives are of significant interest in medicinal chemistry and organic synthesis. They serve

as versatile intermediates for the synthesis of various heterocyclic compounds and have been

evaluated for a range of therapeutic applications, including as anticancer and antimicrobial

agents.[2][3] The synthesis of novel thiourea derivatives is an active area of research for

developing new compounds with enhanced biological potency.[2][4]
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Property Value Reference

Chemical Formula C₈H₁₀N₂S [5]

Molecular Weight 166.24 g/mol [5][6]

CAS Number 621-40-9 [5]

Appearance Solid [6]

Synonyms

(3-Methylphenyl)thiourea, m-

Tolylthiourea, N-(3-

Methylphenyl)thiourea

[6]

Synthesis Protocol
Principle of the Reaction

The synthesis of 1-(3-Methylphenyl)-2-thiourea is typically achieved through the reaction of

an aryl amine (m-toluidine) with a source of thiocyanate. A common method involves the in-situ

generation of the corresponding isothiocyanate from an amine and subsequent reaction. An

alternative and straightforward approach involves reacting 3-methylaniline (m-toluidine) with

ammonium thiocyanate in an acidic medium. The acid catalyzes the formation of isothiocyanic

acid, which then reacts with the amine to form the target thiourea derivative.

Reaction Scheme
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Product
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(m-Toluidine)

1-(3-Methylphenyl)-2-thiourea

Ammonium Thiocyanate
(NH4SCN) Acidic Medium (e.g., HCl) Reflux

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Combine Reactants:
- 3-Methylaniline

- NH4SCN
- Ethanol

- HCl

Heat to Reflux
(3-4 hours)

Cool and Pour
into Cold Water

Vacuum Filtration
(Isolate Crude Product)

Wash with Water

Recrystallize from
Aqueous Ethanol

Vacuum Filtration
(Isolate Pure Product)

Dry in Vacuum Oven

Characterization:
- Melting Point

- IR Spectroscopy
- Yield Calculation

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1269953?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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